Cas no 439120-55-5 (5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether)

• Product Name: 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether
• CAS No: 439120-55-5
• MF: C₁₁H₆ClN₃OS
• MW: 263.702839374542
• MDL: MFCD03012513
• CID: 4673041
• Update Time: 2025-07-30

5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether
• 5-chloro-8-(1,2,3-thiadiazol-5-yloxy)quinoline
• Oprea1_861671
• 5-(5-chloroquinolin-8-yl)oxythiadiazole
• 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether

• MDL： MFCD03012513
• Inchi： 1S/C11H6ClN3OS/c12-8-3-4-9(16-10-6-14-15-17-10)11-7(8)2-1-5-13-11/h1-6H
• InChI Key： LEQWCCKSEKDFIR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)OC1=CN=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether

5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether (CAS No. 439120-55-5): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicinal Chemistry

5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether (CAS No. 439120-55-5) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether is C₁₃H₉ClN₂O_S, and its molecular weight is approximately 277.74 g/mol. The compound features a quinoline ring system conjugated with a 1,2,3-thiadiazole moiety through an ether linkage. The presence of the chlorine atom at the 5-position of the quinoline ring adds to its structural diversity and potential biological activity.

In recent years, the study of 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has shown that this compound possesses significant antimicrobial and antifungal properties, making it a promising candidate for the treatment of various infectious diseases. Additionally, studies have explored its potential as an antiparasitic agent, particularly against protozoan parasites such as Plasmodium falciparum, which is responsible for malaria.

The biological activities of 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether are attributed to its ability to interact with specific cellular targets. For instance, it has been reported to inhibit the activity of certain enzymes involved in microbial metabolism and replication. This mechanism of action provides a strong rationale for its use in combating drug-resistant strains of pathogens.

Beyond its antimicrobial properties, 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether has also shown potential in other therapeutic areas. Recent studies have investigated its anticancer properties, particularly in inhibiting the growth of cancer cells. The compound has been found to induce apoptosis in various cancer cell lines through mechanisms that involve the modulation of signaling pathways and the disruption of cellular processes essential for tumor growth.

In the context of drug discovery and development, the structural features of 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether make it an attractive scaffold for medicinal chemists. The quinoline ring system is known for its bioavailability and ability to cross biological membranes, while the 1,2,3-thiadiazole moiety provides additional functional groups that can be modified to enhance potency and selectivity. This flexibility allows for the design of analogs with improved pharmacological profiles.

The synthesis of 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether typically involves multistep reactions that include the formation of the quinoline ring system and the coupling with the 1,2,3-thiadiazole moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound and its derivatives. These developments are crucial for advancing preclinical studies and eventually translating these compounds into clinical applications.

In conclusion, 5-Chloro-8-quinolinyl 1,2,3-thiadiazol-5-yl ether (CAS No. 439120-55-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an important subject of ongoing research in chemical biology and medicinal chemistry. As further studies continue to uncover its mechanisms of action and optimize its properties through chemical modifications, this compound holds significant promise for addressing unmet medical needs in various disease areas.